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Compound of Interest

Compound Name: DSG Crosslinker-d4

Cat. No.: B1192665 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of DSG Crosslinker-d4 (Disuccinimidyl glutarate-d4), a

membrane-permeable crosslinking agent. Adherence to these guidelines is critical for

protecting personnel and the environment.

DSG Crosslinker-d4, like its non-deuterated counterpart, is classified as a hazardous

substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2] Therefore, all handling and disposal steps must be conducted with appropriate

personal protective equipment (PPE) and in a designated, well-ventilated area.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure the following safety measures are in place:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile rubber is

recommended), safety goggles or glasses, and a laboratory coat.[3][4]

Ventilation: All work should be performed in a certified chemical fume hood to avoid

inhalation of dust or vapors.[3][4]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5][6][7] In case of

contact, flush the affected area immediately and copiously with water and seek medical

advice.[1][4][6]
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Spill Management: In the event of a spill, avoid creating dust.[3] Scoop the spilled material

into a suitable, closed container for disposal.[3][4] Decontaminate the area by scrubbing with

alcohol.[1]

Step-by-Step Disposal Procedure
The recommended method for the disposal of DSG Crosslinker-d4 is through chemical

incineration by a licensed waste disposal company. Do not dispose of this chemical down the

drain or in regular trash.[3][6]

Prepare for Disposal:

Identify all waste containing DSG Crosslinker-d4. This includes unused product, empty

containers, and contaminated consumables (e.g., gloves, weigh boats, pipette tips).

Empty containers may retain residual dust and should be treated as hazardous waste.[8]

Segregate the Waste:

Collect all DSG Crosslinker-d4 waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

The container must be suitable for chemical waste and kept closed when not in use.[3]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.[3]

Provide the full chemical name (Disuccinimidyl glutarate-d4) and any available safety data

sheets to the disposal company.

Alternative Disposal Method (for bulk quantities, performed by licensed professionals):

For larger quantities, the material may be dissolved or mixed with a combustible solvent.

[3]
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This solution is then burned in a chemical incinerator equipped with an afterburner and

scrubber to ensure complete and environmentally sound destruction.[3] This step should

only be carried out by trained professionals at a licensed facility.

Summary of Chemical and Safety Data
While specific quantitative toxicity data for DSG Crosslinker-d4 is not readily available, the

physical and chemical properties are similar to the non-deuterated form. The primary hazards

are related to its irritant properties.

Property Data

Chemical Name Disuccinimidyl glutarate-d4

CAS Number
Not always available; 79642-50-5 for non-

deuterated DSG

Molecular Formula C13H10D4N2O8

Appearance Crystalline solid

Solubility
Soluble in DMSO and DMF; sparingly soluble in

aqueous solutions.[7][9]

Storage
Store at -20°C in a dry, well-ventilated place,

protected from moisture and light.[4][7][10]

Hazard Classifications
Skin Irritant (Category 2), Eye Irritant (Category

2A), Respiratory Irritant (Category 3).[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of DSG
Crosslinker-d4 waste.
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Start: Identify DSG-d4 Waste
(Unused product, empty containers,

contaminated labware)

Place in a dedicated,
labeled, and sealed

hazardous waste container.

Contact Institutional EHS or
Licensed Waste Disposal Company.

Provide SDS and chemical information
to the disposal company.

Waste is incinerated by the
licensed facility.

Click to download full resolution via product page

DSG Crosslinker-d4 Disposal Workflow

Disclaimer: This information is intended as a guide for safe handling and disposal and is based

on available safety data sheets. Always consult your institution's specific safety protocols and

the most current Safety Data Sheet (SDS) for the product before use. Regulations for waste

disposal may vary by location.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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